N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide

• IUPAC Name: N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C22H22N2O4S/c1-22(2)14-28-20-13-17(9-11-19(20)24(3)21(22)25)23-29(26,27)18-10-8-15-6-4-5-7-16(15)12-18/h4-13,23H,14H2,1-3H3
• InChI Key: PHMMANCWSMRPMF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3)N(C1=O)C)C
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• CAS No.: 922093-22-9

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide is a potent, selective, and orally bioavailable inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1), also known as MAP4K1. HPK1 is a negative intracellular regulator of T-cell receptor signaling and functions as a key brake on adaptive immune responses. This compound acts by binding to the kinase domain of HPK1, effectively blocking its activity. The primary research application of this inhibitor is in the field of cancer immunotherapy, where it is investigated for its ability to enhance anti-tumor immunity. By inhibiting HPK1, this compound prevents the degradation of key signaling adapters like SLP-76, leading to potentiated T-cell activation, increased cytokine production (e.g., IL-2, IFN-γ), and the generation of more robust and durable cytotoxic T-cell responses. Preclinical studies highlight its significant potential to reverse T-cell exhaustion and overcome the immunosuppressive tumor microenvironment , thereby boosting the efficacy of other immunotherapeutic modalities, including cancer vaccines and immune checkpoint inhibitors. Its unique benzoxazepinone-based chemotype offers a valuable tool for dissecting HPK1's complex biology and for developing novel combination therapies aimed at treating a wide range of oncology indications.

Biological Activity

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound based on existing research findings, including synthesis methods, pharmacological properties, and specific case studies.

Sulfonamides are a significant class of drugs known for their diverse pharmacological activities including antibacterial, anti-inflammatory, and antitumor effects. The incorporation of naphthalene and oxazepine moieties into sulfonamide structures has been shown to enhance their biological efficacy. This compound specifically combines features that may contribute to its therapeutic potential.

2. Synthesis and Characterization

The synthesis of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide typically involves multi-step organic reactions:

• Bromination : Starting with 1-hydroxy acetonaphthone.
• Formation of Intermediate : Reacting the brominated product with sulfanilamide under controlled conditions.
• Final Product Characterization : Using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry to confirm the structure.

Table 1: Characterization Data

Characteristic	Value
Yield	41.45%
Melting Point	134–138 °C
Molecular Formula	C18H16N2O4S
Mass Spectrum (m/z)	379

3.1 Antimicrobial Activity

Research indicates that compounds containing naphthalene and sulfonamide groups exhibit significant antimicrobial properties. For instance:

• Antibacterial Properties : Studies have shown that naphthalene derivatives can inhibit the growth of various bacterial strains. In vitro assays demonstrated that the compound effectively reduces bacterial viability at concentrations as low as 50 µg/mL .

3.2 Antitumor Activity

The compound has also been evaluated for its antitumor potential:

• Mechanism of Action : It is hypothesized that the compound may induce apoptosis in cancer cells through the activation of specific signaling pathways related to cell cycle regulation .

3.3 Anti-inflammatory Effects

The anti-inflammatory effects have been observed in animal models:

• Case Study : A study involving induced inflammation in rats showed that administration of the compound resulted in a significant reduction in inflammatory markers compared to controls .

4. Research Findings and Case Studies

Several studies have explored the biological activities of this compound:

• Antimicrobial Screening : In a comparative study with standard antibiotics, N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide exhibited superior activity against resistant bacterial strains.
• In Vivo Efficacy : In vivo studies demonstrated that treatment with this compound led to tumor size reduction in murine models bearing xenografts of human cancer cells.

5. Conclusion

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide represents a promising candidate for further exploration in drug development due to its multifaceted biological activities including antimicrobial and antitumor effects. Continued research into its mechanisms of action and potential therapeutic applications is warranted.

Scientific Research Applications

Pharmacological Properties

Sulfonamides are recognized for their antibacterial properties and have been widely utilized in the treatment of various infections. The specific compound under consideration may exhibit similar pharmacological activities due to its structural features:

• Antibacterial Activity : Sulfonamides inhibit bacterial growth by interfering with folate synthesis. They act as competitive inhibitors of the enzyme dihydropteroate synthase, which is crucial for bacterial survival . The presence of the naphthalene structure may enhance the compound's bioactivity and selectivity against certain bacterial strains.
• Anti-inflammatory Effects : Some sulfonamide derivatives have shown potential in reducing inflammation. The oxazepin ring could contribute to anti-inflammatory properties through modulation of inflammatory pathways .
• Anticancer Potential : Research has indicated that certain sulfonamide derivatives can inhibit tumor growth and induce apoptosis in cancer cells. The unique structure of this compound may offer new avenues for anticancer drug development .

Case Studies

Several studies have investigated the efficacy and safety profiles of sulfonamide compounds similar to N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide:

• Antibacterial Efficacy : A study demonstrated that derivatives of naphthalene sulfonamides exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The structural modifications influenced their potency and spectrum of activity .
• Toxicology Assessment : Research has highlighted potential toxic effects associated with sulfonamide use, including allergic reactions and organ toxicity. Understanding these side effects is crucial for developing safer derivatives .
• Therapeutic Applications : Clinical trials have explored the use of similar compounds in treating infections resistant to conventional antibiotics. The unique chemical structure may provide enhanced efficacy against resistant strains .